Cas no 1804837-97-5 (Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804837-97-5
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4833273
• Update Time: 2025-10-19

Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8F5NO4/c1-19-6(17)2-4-8(18)7(9(11)12)5(3-16-4)20-10(13,14)15/h3,9,18H,2H2,1H3
• InChI Key： CRHFPUUTHSXIMH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)OC)C=1O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804837-97-5): A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1804837-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both difluoromethyl and trifluoromethoxy substituents, contribute to its distinct chemical properties and biological interactions, making it a subject of intense research interest.

The difluoromethyl group is a key structural element that imparts unique reactivity and metabolic stability to the molecule. This moiety has been extensively studied for its ability to enhance the binding affinity of drug candidates to biological targets, thereby improving their pharmacological efficacy. In contrast, the trifluoromethoxy group introduces lipophilicity and metabolic resistance, which are critical factors in drug design for prolonging half-life and minimizing degradation. The combination of these two substituents in Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate creates a balanced profile that makes it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motifs present in Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate align well with these therapeutic areas. For instance, studies have demonstrated that pyridine-based molecules can modulate enzyme activity and receptor binding, leading to significant pharmacological effects.

The synthesis of Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group typically requires specialized fluorinating agents and catalysts to ensure high yield and purity. Similarly, the incorporation of the trifluoromethoxy group necessitates careful optimization to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve efficient and scalable production.

The biological evaluation of Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-acetate has revealed promising results in preclinical studies. Research indicates that this compound exhibits inhibitory activity against several key enzymes involved in disease pathways. For example, it has shown potential as an inhibitor of kinases, which are critical targets in cancer therapy. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore its therapeutic potential and justify further investigation into its mechanisms of action.

The impact of fluorinated substituents on the pharmacokinetic properties of Methyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy strong>)pyridine-2-acetate is another area of active research. Fluoroatoms are known to enhance molecular stability by participating in hydrogen bonding networks and reducing susceptibility to metabolic degradation. This characteristic is particularly valuable in drug development, where prolonged circulation time can lead to improved patient compliance and reduced dosing frequency. Furthermore, fluorinated compounds often exhibit greater lipophilicity, which facilitates membrane permeability and target tissue penetration.

In conclusion, Methyl 4-(< strong>difluoromethyl strong >)-3-hydroxy-5-(< strong,trifluoromethoxy strong >)pyridine-2-acetate (CAS No. 1804837-97-5) is a structurally complex and biologically relevant compound with significant therapeutic potential. Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery programs. As research continues to uncover new applications for pyridine derivatives, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.